N-(1,3-benzothiazol-2-yl)-4-(4-propylcyclohexyl)benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-(4-propylcyclohexyl)benzamide
• InChI: InChI=1S/C23H26N2OS/c1-2-5-16-8-10-17(11-9-16)18-12-14-19(15-13-18)22(26)25-23-24-20-6-3-4-7-21(20)27-23/h3-4,6-7,12-17H,2,5,8-11H2,1H3,(H,24,25,26)
• InChI Key: VHRBOPHXWCVIHP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C23H26N2OS
• Molecular Weight: 378.5 g/mol

Description

N-(1,3-benzothiazol-2-yl)-4-(4-propylcyclohexyl)benzamide is a compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as BZP-C1 and has been synthesized using different methods.

Scientific Research Applications

BZP-C1 has potential applications in various fields of scientific research. It has been reported to exhibit anticancer activity by inducing apoptosis in cancer cells. BZP-C1 has also been shown to have anti-inflammatory and analgesic effects in animal models. Moreover, it has been reported to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The mechanism of action of BZP-C1 is not fully understood. However, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis in cancer cells and have potential applications in the treatment of cancer.
Biochemical and Physiological Effects:
BZP-C1 has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. BZP-C1 has also been reported to have anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and reducing the production of prostaglandins. Moreover, it has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

BZP-C1 has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent biological activities. However, BZP-C1 has limitations as well. Its solubility in water is low, which can make it challenging to work with in aqueous solutions. Moreover, the toxicity of BZP-C1 has not been fully evaluated, which can limit its applications in certain experiments.

Future Directions

BZP-C1 has potential applications in various fields of scientific research. Future studies can focus on evaluating its toxicity and safety profile in animal models. Moreover, the development of more efficient synthesis methods and the exploration of its potential applications in other diseases can be an exciting direction for future research.
Conclusion:
BZP-C1 is a compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully evaluate the potential of BZP-C1 in various fields of scientific research.

Synthesis Methods

The synthesis of BZP-C1 has been reported using different methods. One of the methods involves the reaction of 4-(4-propylcyclohexyl)benzoyl chloride with 2-aminobenzothiazole in the presence of a base. Another method involves the reaction of 4-(4-propylcyclohexyl)benzoic acid with thionyl chloride followed by the reaction with 2-aminobenzothiazole. The yield of BZP-C1 using these methods has been reported to be around 50-70%.